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Compound of Interest

Compound Name: m-PEG12-2-methylacrylate

Cat. No.: B11825886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of m-PEG12-
2-methylacrylate in various organic solvents. Due to the limited availability of precise

quantitative public data for this specific molecule, this document outlines its expected solubility

based on the known behavior of similar poly(ethylene glycol) methyl ether methacrylate

(PEGMEMA) compounds. Furthermore, it furnishes detailed experimental protocols for

researchers to quantitatively determine solubility in their own laboratories.

Core Concepts in Polymer Solubility
The dissolution of a polymer, such as m-PEG12-2-methylacrylate, is a complex process

governed by the principle of "like dissolves like." This principle is dictated by the intermolecular

forces between the polymer and the solvent. The structure of m-PEG12-2-methylacrylate
includes a hydrophobic methacrylate group and a hydrophilic poly(ethylene glycol) (PEG)

chain. This amphipathic nature results in a nuanced solubility profile, with miscibility depending

on the solvent's polarity, hydrogen bonding capacity, and overall chemical structure.

Qualitative and Illustrative Quantitative Solubility
Data
Based on the general characteristics of PEGMEMA polymers, m-PEG12-2-methylacrylate is

expected to be soluble in a range of polar organic solvents. Protic solvents capable of
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hydrogen bonding with the ether oxygens of the PEG chain, and aprotic polar solvents, are

generally effective. Conversely, nonpolar solvents are less likely to be effective.

The following table summarizes the expected qualitative solubility and includes an illustrative

quantitative data point for a structurally similar compound, m-PEG12-Thiol, to provide a

preliminary benchmark.

Organic Solvent Chemical Class

Expected
Qualitative
Solubility of m-
PEG12-2-
methylacrylate

Illustrative
Quantitative
Solubility of m-
PEG12-Thiol

Dimethyl Sulfoxide

(DMSO)
Sulfoxide Soluble 100 mg/mL[1]

Dimethylformamide

(DMF)
Amide Soluble Data not available

Dichloromethane

(DCM)

Chlorinated

Hydrocarbon
Soluble Data not available

Chloroform (CHCl₃)
Chlorinated

Hydrocarbon
Soluble Data not available

Tetrahydrofuran (THF) Ether Soluble Data not available

Methanol Alcohol (Protic) Soluble Data not available

Ethanol Alcohol (Protic) Soluble Data not available

Toluene Aromatic Hydrocarbon Less Soluble Data not available

Hexane Alkane (Nonpolar) Insoluble/Precipitates Data not available

Diethyl Ether Ether Insoluble/Precipitates Data not available

Isopropanol Alcohol (Protic)

Precipitates

(especially at low

temperatures)

Data not available
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Experimental Protocols for Determining Solubility
To obtain precise quantitative solubility data for m-PEG12-2-methylacrylate, the following

experimental protocols can be employed.

Protocol 1: Gravimetric Method for Saturation Solubility
This method determines the maximum mass of solute that can dissolve in a given volume of

solvent at a specific temperature.

Methodology:

Sample Preparation: Accurately weigh a small amount of m-PEG12-2-methylacrylate (e.g.,

10 mg) into a series of vials.

Solvent Addition: To each vial, add a precise volume of the test organic solvent (e.g., 1 mL).

Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C) using a

shaker or rotator until equilibrium is reached. This may take several hours to days. To ensure

equilibrium, samples should be agitated until no further change in the amount of undissolved

solid is observed.

Phase Separation: Centrifuge the vials to pellet any undissolved solid.

Supernatant Analysis: Carefully transfer a known volume of the clear supernatant to a pre-

weighed vial.

Solvent Evaporation: Evaporate the solvent from the supernatant under a gentle stream of

nitrogen or in a vacuum oven at a temperature that will not degrade the polymer.

Final Weighing: Once the solvent is completely removed, weigh the vial containing the dried

solute.

Calculation: The solubility (in mg/mL) is calculated by dividing the mass of the dried solute by

the volume of the supernatant taken.
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Protocol 2: Visual Assessment for Miscibility
(Qualitative)
This is a rapid method to assess whether a substance is soluble or insoluble in a particular

solvent at a given concentration.

Methodology:

Sample Preparation: Weigh a specific amount of m-PEG12-2-methylacrylate (e.g., 10 mg)

into a clear glass vial.

Solvent Addition: Add a known volume of the test solvent (e.g., 1 mL) to the vial.

Mixing: Vigorously vortex or shake the vial for a set period (e.g., 1-2 minutes).

Observation: Visually inspect the solution against a dark background for any signs of

undissolved particles, cloudiness, or phase separation.

Classification:

Soluble: A clear, homogenous solution is formed.

Partially Soluble: The solution is cloudy or contains suspended particles.

Insoluble: The solid remains undissolved or forms a distinct separate phase.

Factors Influencing Solubility
The solubility of m-PEG12-2-methylacrylate is a multifactorial property. The following diagram

illustrates the key relationships influencing its dissolution in organic solvents.
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Factors Influencing m-PEG12-2-methylacrylate Solubility

Solubility

Polymer Properties

Molecular Weight PEG Chain Length End Group (Methylacrylate)

Solvent Properties

Polarity Hydrogen Bonding CapacityMolecular Size

Environmental Factors

TemperaturePressure

Click to download full resolution via product page

Caption: Key factors affecting the solubility of m-PEG12-2-methylacrylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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